Cas no 1001510-36-6 (1-(4-methylphenyl)methyl-3-nitro-1H-pyrazole)

1-(4-methylphenyl)methyl-3-nitro-1H-pyrazole structure
1001510-36-6 structure
Product Name:1-(4-methylphenyl)methyl-3-nitro-1H-pyrazole
CAS No:1001510-36-6
MF:C11H11N3O2
MW:217.223942041397
MDL:MFCD02029251
CID:1125053
PubChem ID:7010174
Update Time:2025-08-03

1-(4-methylphenyl)methyl-3-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-(4-methylbenzyl)-3-nitro-1h-pyrazole
    • AR-1B2228
    • 1-(4-methylbenzyl)-1h-pyrrole
    • AC1Q1H2R
    • KST-1B9441
    • AKOS008961622
    • NSC116807
    • AC1L6RSB
    • CTK5H4745
    • 1-(4-methyl-benzyl)-3-nitro-1H-pyrazole
    • AR-1B2228; 1-(4-methylbenzyl)-1h-pyrrole; AC1Q1H2R; KST-1B9441; AKOS008961622; NSC116807; AC1L6RSB; CTK5H4745; 1-(4-methylbenzyl)-1H-pyrrole; 1-(4-methyl-benzyl)-3-nitro-1H-pyrazole;
    • AKOS B020940
    • ART-CHEM-BB B020940
    • 1-(4-methylphenyl)methyl-3-nitro-1H-pyrazole
    • SCHEMBL1857009
    • 1-[(4-Methylphenyl)methyl]-3-nitro-1H-pyrazole
    • AKOS000310718
    • AKOS015922208
    • 1001510-36-6
    • MFCD02029251
    • BQB51036
    • DB-374766
    • 3-nitro-1-(p-tolylmethyl)pyrazole
    • BBL039991
    • XBTSHQYPEYHCPX-UHFFFAOYSA-N
    • 1-[(4-methylphenyl)methyl]-3-nitropyrazole
    • STK349682
    • EN300-229751
    • MDL: MFCD02029251
    • Inchi: 1S/C11H11N3O2/c1-9-2-4-10(5-3-9)8-13-7-6-11(12-13)14(15)16/h2-7H,8H2,1H3
    • InChI Key: XBTSHQYPEYHCPX-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CN(CC2C=CC(C)=CC=2)N=1)=O

Computed Properties

  • Exact Mass: 217.085126602g/mol
  • Monoisotopic Mass: 217.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 63.6Ų

1-(4-methylphenyl)methyl-3-nitro-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB422696-1 g
1-[(4-Methylphenyl)methyl]-3-nitro-1H-pyrazole
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abcr
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Enamine
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